Cas no 863448-05-9 (2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide)

• Product Name: 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide
• CAS No: 863448-05-9
• MF: C₁₇H₂₅N₅O₂
• MW: 331.412703275681
• CID: 6031595
• PubChem ID: 3245013
• Update Time: 2025-11-05

2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide
• 2-(1-(tert-butyl)-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-cyclohexylacetamide
• 5H-Pyrazolo[3,4-d]pyrimidine-5-acetamide, N-cyclohexyl-1-(1,1-dimethylethyl)-1,4-dihydro-4-oxo-
• HMS2156H20
• SR-01000137197
• BRD-K18645696-001-01-4
• 2-(1-tert-butyl-4-oxo-1,4-dihydro-5H-pyrazolo[3,4-d]pyrimidin-5-yl)-N-cyclohexylacetamide
• SMR000029418
• 863448-05-9
• CHEMBL1402985
• MLS000093806
• F0679-0636
• HMS3312H13
• ChemDiv3_010982
• SR-01000137197-1
• AKOS024596086
• IDI1_028540
• 2-(1-(tert-butyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-N-cyclohexylacetamide
• 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-5-yl}-N-cyclohexylacetamide
• HMS1504D04
• 2-(1-tert-butyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)-N-cyclohexylacetamide

• Inchi： 1S/C17H25N5O2/c1-17(2,3)22-15-13(9-19-22)16(24)21(11-18-15)10-14(23)20-12-7-5-4-6-8-12/h9,11-12H,4-8,10H2,1-3H3,(H,20,23)
• InChI Key： OKARGCUWBHEYBM-UHFFFAOYSA-N
• SMILES： C1N(CC(NC2CCCCC2)=O)C(=O)C2C=NN(C(C)(C)C)C=2N=1

Computed Properties

• Exact Mass: 331.201
• Monoisotopic Mass: 331.201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 79.6Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• pka: 14.08±0.20(Predicted)

Additional information on 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide

Comprehensive Overview of 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide (CAS No. 863448-05-9)

2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide (CAS No. 863448-05-9) is a specialized pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. This compound belongs to a class of heterocyclic molecules known for their diverse biological activities, including kinase inhibition and modulation of cellular signaling pathways. Its unique structure, featuring a tert-butyl group and a cyclohexylacetamide moiety, makes it a valuable candidate for drug discovery and development.

In recent years, the scientific community has shown growing interest in pyrazolopyrimidine derivatives due to their applications in targeting protein kinases, which play critical roles in diseases such as cancer, inflammation, and neurodegenerative disorders. The compound 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide has been explored for its potential to interact with specific kinase domains, offering insights into structure-activity relationships (SAR) and therapeutic mechanisms.

One of the key advantages of this compound is its selective binding affinity, which minimizes off-target effects—a common challenge in kinase inhibitor development. Researchers have highlighted its stability under physiological conditions, making it suitable for in vitro and in vivo studies. Its CAS No. 863448-05-9 is frequently referenced in patent literature and academic publications, underscoring its relevance in modern medicinal chemistry.

The synthesis of 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods ensure reproducibility, a critical factor for researchers and pharmaceutical companies.

From a commercial perspective, the demand for kinase inhibitors and small-molecule modulators has surged, driven by the need for personalized medicine and targeted therapies. The compound’s tert-butyl group enhances its lipophilicity, improving membrane permeability—a desirable trait for drug candidates. Additionally, its cyclohexylacetamide segment contributes to metabolic stability, addressing pharmacokinetic challenges.

Frequently asked questions about CAS No. 863448-05-9 include its solubility, storage conditions, and compatibility with biological assays. Researchers often seek data on its IC50 values against specific kinases or its potential synergies with other therapeutic agents. These queries reflect the compound’s versatility and the expanding scope of its applications.

In summary, 2-{1-tert-butyl-4-oxo-1H,4H,5H-pyrazolo3,4-dpyrimidin-5-yl}-N-cyclohexylacetamide represents a promising scaffold for drug development. Its pyrazolopyrimidine core, combined with tailored functional groups, offers a balance of potency and selectivity. As the field of precision medicine evolves, this compound is poised to contribute to breakthroughs in treating complex diseases, aligning with global trends in healthcare innovation.